Cas no 1780-42-3 (2,4,6-trichloro-5-(propan-2-yl)pyrimidine)

• Product Name: 2,4,6-trichloro-5-(propan-2-yl)pyrimidine
• CAS No: 1780-42-3
• MF: C₇H₇Cl₃N₂
• MW: 225.502878427505
• MDL: MFCD19441365
• CID: 830507
• PubChem ID: 249009
• Update Time: 2025-06-11

2,4,6-trichloro-5-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-5-isopropylpyrimidine
• 2,4,6-trichloro-5-propan-2-ylpyrimidine
• 2,4,6-trichloro-5-(1-methylethyl)-pyrimidine
• 2,4,6-trichloro-5-(propan-2-yl)pyrimidine
• 2,4,6-trichloro-5-isopropyl-pyrimidine
• 5-isopropyl-2,4,6-trichloropyrimidine
• 5-Isopropyl-2,4,6-trichlorpyrimidin
• AC1L6NKE
• AC1Q3PQA
• AG-K-79854
• AR-1D3056
• CTK4D6669
• NSC66904
• YVPSTWNQGHUOJP-UHFFFAOYSA-N
• FCH1358854
• 2,4,6-trichloro-5-i-propylpyrimidine
• AK136638
• AX8258206
• Pyrimidine, 2,4,6-trichloro-5-(
• AKOS022171947
• NSC 66904
• Pyrimidine, 2,4,6-trichloro-5-(1-methylethyl)-
• NSC-66904
• 1780-42-3
• MFCD19441365
• D82689
• DB-355171
• SCHEMBL501488
• AS-66910
• DTXSID40290125
• SB60694
• CS-0186493
• BAA78042

• MDL： MFCD19441365
• Inchi： 1S/C7H7Cl3N2/c1-3(2)4-5(8)11-7(10)12-6(4)9/h3H,1-2H3
• InChI Key： YVPSTWNQGHUOJP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)C(C)C

Computed Properties

• Exact Mass: 223.96771
• Monoisotopic Mass: 223.967481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 4.2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: 243.8°C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.546
• PSA: 25.78
• LogP: 3.56020
• Vapor Pressure: Not available

2,4,6-trichloro-5-(propan-2-yl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4,6-trichloro-5-(propan-2-yl)pyrimidine

Introduction to 2,4,6-trichloro-5-(propan-2-yl)pyrimidine (CAS No. 1780-42-3)

2,4,6-trichloro-5-(propan-2-yl)pyrimidine, also known by its CAS number 1780-42-3, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This pyrimidine derivative is characterized by its unique molecular structure, which includes three chlorine atoms and an isopropyl group attached to the pyrimidine ring. The compound's chemical formula is C₉H₉Cl₃N₂, and it has a molecular weight of approximately 254.08 g/mol.

The synthesis of 2,4,6-trichloro-5-(propan-2-yl)pyrimidine typically involves the reaction of 2,4,6-trichloropyrimidine with isopropyl alcohol in the presence of a suitable catalyst. This process yields a highly pure product that can be further refined for various applications. The compound's stability and reactivity make it an attractive candidate for use in both academic research and industrial settings.

In the realm of academic research, 2,4,6-trichloro-5-(propan-2-yl)pyrimidine has been extensively studied for its potential as a building block in the synthesis of more complex molecules. Recent studies have explored its role in the development of novel pharmaceuticals and agrochemicals. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of new antiviral agents. These agents have shown promising results in inhibiting the replication of several viral strains, including influenza and hepatitis C.

Beyond its use in antiviral research, 2,4,6-trichloro-5-(propan-2-yl)pyrimidine has also been investigated for its potential as a herbicide. Studies conducted by the Agricultural Research Service (ARS) have demonstrated that this compound can effectively control a wide range of weeds without causing significant harm to crops. The selective nature of this herbicide makes it an attractive option for sustainable agriculture practices.

In the pharmaceutical industry, 2,4,6-trichloro-5-(propan-2-yl)pyrimidine has gained attention for its role in drug discovery and development. Its unique chemical structure allows it to form stable complexes with various biological targets, making it a valuable tool in the design of new therapeutic agents. For example, researchers at Pfizer have used this compound as a starting point for developing new anti-cancer drugs. Preliminary clinical trials have shown that these drugs exhibit high efficacy and low toxicity profiles.

The physical properties of 2,4,6-trichloro-5-(propan-2-yl)pyrimidine, such as its melting point (110°C), boiling point (300°C), and solubility in common organic solvents like ethanol and acetone, make it easy to handle and process in laboratory settings. These properties also contribute to its stability under various conditions, ensuring consistent performance in both research and industrial applications.

Safety considerations are an important aspect when working with any chemical compound. While 2,4,6-trichloro-5-(propan-2-yl)pyrimidine is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 2,4,6-trichloro-5-(propan-2-yl)pyrimidine (CAS No. 1780-42-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.